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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-1

Cat. No.: B15572706

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro characterization of
Pyruvate Carboxylase-IN-1, a potent inhibitor of Pyruvate Carboxylase (PC). Pyruvate
Carboxylase is a critical enzyme in intermediary metabolism, catalyzing the ATP-dependent
carboxylation of pyruvate to form oxaloacetate.[1][2] This anaplerotic reaction is vital for
replenishing tricarboxylic acid (TCA) cycle intermediates used in various biosynthetic pathways,
including gluconeogenesis and lipogenesis.[1][3] Given the role of PC in various diseases,
including cancer and type 2 diabetes, its inhibitors are valuable tools for research and potential
therapeutic development.[4][5]

Pyruvate Carboxylase-IN-1, a natural analog of erianin, has demonstrated potent inhibition of
PC, contributing to its anticancer effects in human hepatocellular carcinoma.[6] This document
details the quantitative data, experimental protocols for its characterization, and relevant
cellular pathways.

Data Presentation
Quantitative Inhibitory Activity of Pyruvate Carboxylase-
IN-1

The inhibitory potency of Pyruvate Carboxylase-IN-1 has been quantified in different assay
formats, highlighting its effectiveness against its target enzyme.
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Assay Type Target IC50 Value (pM) Source
Cell Lysate-Based PC
o Pyruvate Carboxylase  0.204 [6]
Activity Assay
Cell-Based PC Activity
Pyruvate Carboxylase  0.104 [6]

Assay

Signaling and Reaction Pathways
Pyruvate Carboxylase Catalytic Cycle

Pyruvate Carboxylase is a biotin-dependent enzyme that catalyzes the formation of
oxaloacetate from pyruvate in a two-step reaction.[1][7] The enzyme utilizes a covalently
attached biotin cofactor that moves between two distinct active sites: the biotin carboxylase
(BC) domain and the carboxyltransferase (CT) domain.[4][7] In the first step, bicarbonate and
ATP react in the BC domain to carboxylate the biotin cofactor.[7] Subsequently, the
carboxylated biotin moves to the CT domain, where the carboxyl group is transferred to
pyruvate, forming oxaloacetate.[7] Acetyl-CoA acts as a crucial allosteric activator for this

reaction in most species.[2][7]
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Pyruvate Carboxylase-IN-1 Inhibits
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Preparation Assay Execution

Prepare Assay Cocktails Prepare Enzyme Extract
(Control & Experimental) (e.g., Cell Lysate)

Add 950 pL of each
Cocktail to Cuvettes
Equilibrate at 30°C
for 10 minutes
Glank Spectrophotomete)
Add 50 pL of
Enzyme Extract
Mix by Pipetting
Start Kinetic Read
(412 nm for 60s)
~

Data Analysis

Record Reaction Rate
(AAbs/min)

[Calculate PC Activity (U/mL)]
Determine % Inhibition
for PC-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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